Cas no 62871-12-9 (5-Chloro-2-ethoxybenzoic acid)

• Product Name: 5-Chloro-2-ethoxybenzoic acid
• CAS No: 62871-12-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD02729233
• CID: 429614
• PubChem ID: 5098570
• Update Time: 2025-05-19

5-Chloro-2-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethoxybenzoic acid
• 2-ethoxy-5-chloro-benzoic acid
• Benzoic acid, 5-chloro-2-ethoxy-
• FT-0764656
• E84112
• 62871-12-9
• MFCD02729212
• VS-04178
• SCHEMBL945720
• 5-Chloro-2-ethoxybenzoicacid
• AKOS000298614
• IVXINMFQXFEZGO-UHFFFAOYSA-N
• DTXSID10408295
• CS-0159298
• STK500998
• ALBB-009081
• BBL014096
• DA-04240

• MDL： MFCD02729233
• Inchi： 1S/C9H9ClO3/c1-2-13-8-4-3-6(10)5-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： IVXINMFQXFEZGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

5-Chloro-2-ethoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-ethoxybenzoic acid

5-Chloro-2-ethoxybenzoic Acid (CAS 62871-12-9): Properties, Applications, and Market Insights

5-Chloro-2-ethoxybenzoic acid (CAS 62871-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated benzoic acid derivative, characterized by its ethoxy substitution, serves as a crucial intermediate in the synthesis of various bioactive molecules. With the growing demand for fine chemicals and custom synthesis intermediates, this compound has become increasingly relevant in modern chemical applications.

The molecular structure of 5-chloro-2-ethoxybenzoic acid features a carboxylic acid group at position 1, an ethoxy group at position 2, and a chlorine atom at position 5 on the benzene ring. This unique arrangement contributes to its moderate polarity and good solubility in common organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO). Researchers particularly value this compound for its structural versatility in medicinal chemistry, where it serves as a building block for more complex molecules.

In pharmaceutical applications, 5-Chloro-2-ethoxybenzoic acid CAS 62871-12-9 is frequently employed as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and certain antimicrobial agents. The compound's ability to undergo various regioselective reactions makes it particularly valuable in drug discovery programs. Recent studies have explored its potential in developing novel COX-2 inhibitors, aligning with current trends in pain management research.

The agrochemical industry utilizes 5-chloro-2-ethoxy benzoic acid as an intermediate in the production of herbicides and plant growth regulators. Its structural features allow for the development of compounds with specific phytotoxic activity, making it relevant in the ongoing search for more environmentally friendly agricultural chemicals. This application has gained particular attention as the agricultural sector seeks sustainable solutions to meet global food production demands.

From a synthetic chemistry perspective, 5-Chloro-2-ethoxybenzoic acid 62871-12-9 offers several advantages. The electron-withdrawing chlorine atom activates the aromatic ring for nucleophilic aromatic substitution, while the ethoxy group provides opportunities for O-alkylation or cleavage reactions. These properties make it a versatile starting material for heterocyclic compound synthesis, particularly in the preparation of benzofuran and benzoxazole derivatives.

The global market for 5-chloro-2-ethoxybenzoic acid has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Manufacturers have responded to this demand by improving synthetic routes to enhance yield and purity. Current production methods typically involve the ethoxylation of appropriate chlorobenzoic acid precursors, followed by careful purification to achieve the high standards required for research and industrial applications.

Quality control of 5-Chloro-2-ethoxybenzoic acid CAS 62871-12-9 is typically performed using advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and structural integrity. The compound generally appears as a white to off-white crystalline powder with a characteristic melting point between 145-148°C, which serves as an important quality indicator.

Storage and handling recommendations for 5-chloro-2-ethoxy benzoic acid include keeping the material in a tightly sealed container away from moisture and strong oxidizing agents. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical compound. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling.

Recent scientific literature highlights several innovative applications of 5-Chloro-2-ethoxybenzoic acid 62871-12-9 in materials science. Researchers have explored its use as a monomer for specialty polymers with unique thermal and mechanical properties. Additionally, its derivatives have shown promise in organic electronic materials, particularly in the development of novel semiconducting compounds for optoelectronic devices.

Environmental considerations regarding 5-chloro-2-ethoxybenzoic acid have prompted studies on its biodegradation pathways and ecotoxicological profile. While the compound demonstrates moderate persistence in aquatic environments, certain microbial communities have shown the ability to metabolize it under appropriate conditions. These findings contribute to the ongoing development of green chemistry approaches in the production and application of such specialty chemicals.

The future outlook for 5-Chloro-2-ethoxybenzoic acid CAS 62871-12-9 appears promising, with potential expansions into new application areas. Emerging research in bioconjugation chemistry and prodrug development may create additional demand for this versatile intermediate. Furthermore, the compound's role in combinatorial chemistry and high-throughput screening platforms positions it well for continued relevance in drug discovery pipelines.

For researchers and industrial users seeking high purity 5-chloro-2-ethoxybenzoic acid, several specialty chemical suppliers offer the material in various quantities. Procurement considerations should include verification of certificates of analysis and compliance with relevant quality standards. As with any fine chemical, establishing a reliable supply chain is crucial for maintaining consistent research or production outcomes.

In conclusion, 5-Chloro-2-ethoxybenzoic acid 62871-12-9 represents an important building block in modern chemical synthesis. Its balanced reactivity profile, combined with the growing demand for specialized intermediates in life sciences and materials research, ensures its continued significance. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemists across multiple disciplines.